1-(4-Tert-butylbenzoyl)-4-(2,4-dimethylphenyl)piperazine

Specification

• CAS No.: 667893-02-9
• Molecular Formula: C23H30N2O
• Molecular Weight: 350.5g/mol
• IUPAC Name: (4-tert-butylphenyl)-[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C23H30N2O/c1-17-6-11-21(18(2)16-17)24-12-14-25(15-13-24)22(26)19-7-9-20(10-8-19)23(3,4)5/h6-11,16H,12-15H2,1-5H3
• Standard InChI Key: MSTLQERPDNJIBN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)C

Introduction

Structural and Physicochemical Properties

Molecular Structure

The molecular structure of 1-(4-Tert-butylbenzoyl)-4-(2,4-dimethylphenyl)piperazine consists of a piperazine ring substituted at two positions: one with a tert-butylbenzoyl group and the other with a dimethylphenyl group. The tert-butyl group introduces steric bulk, while the dimethylphenyl moiety contributes hydrophobicity to the molecule. The compound's IUPAC name is (4-tert-butylphenyl)-[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone, highlighting its structural complexity.

Synthetic Pathways

General Synthetic Approach

The synthesis of 1-(4-Tert-butylbenzoyl)-4-(2,4-dimethylphenyl)piperazine typically involves the coupling of a piperazine derivative with an appropriate benzoyl chloride and dimethylphenyl precursor under controlled conditions. A common strategy includes:

• Activation of the benzoyl chloride using a base such as triethylamine.

• Coupling reactions facilitated by catalysts or reagents like dimethylaminopyridine (DMAP).

• Purification via column chromatography.

Reaction Conditions

Optimal reaction conditions include:

• Temperature: Typically maintained between $0^{\circ}$C and room temperature to prevent side reactions.

• Solvent: Dichloromethane or tetrahydrofuran (THF) are preferred due to their compatibility with organic coupling reactions.

• Monitoring: Thin-layer chromatography (TLC) is employed to track reaction progress.

Challenges in Synthesis

The synthesis may face challenges such as:

• Steric hindrance from bulky substituents, which can reduce reaction efficiency.

• Purification difficulties due to similar retention times of intermediates.

Applications and Research Directions

Current Applications

Currently, 1-(4-Tert-butylbenzoyl)-4-(2,4-dimethylphenyl)piperazine is primarily used for research purposes rather than therapeutic applications. Its potential lies in:

• Screening for receptor-targeted drugs.

• Development of antioxidative agents.

Future Research Directions

Key areas for future exploration include:

• Pharmacokinetics: Studies on absorption, distribution, metabolism, and excretion (ADME) are critical.

• Receptor Profiling: High-throughput screening against various biological targets can identify active sites.

• Structural Optimization: Modifications to improve solubility or reduce toxicity may yield viable drug candidates.